![molecular formula C10H8BrF3N2O2 B284185 N-(4-bromo-3-methylphenyl)-N'-(trifluoroacetyl)urea](/img/structure/B284185.png)
N-(4-bromo-3-methylphenyl)-N'-(trifluoroacetyl)urea
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Overview
Description
N-(4-bromo-3-methylphenyl)-N'-(trifluoroacetyl)urea, also known as BTU, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BTU is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 327.2 g/mol. This compound is widely used in various fields of research, including pharmaceuticals, materials science, and organic synthesis.
Mechanism of Action
The mechanism of action of N-(4-bromo-3-methylphenyl)-N'-(trifluoroacetyl)urea is not fully understood. However, it is believed to act as a carbonylating agent, which facilitates the formation of amides and ureas. Additionally, this compound has been shown to inhibit the growth of certain microorganisms, although the exact mechanism of action is unknown.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of various microorganisms, including Candida albicans and Escherichia coli. Additionally, this compound has been shown to have antifungal and antibacterial properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-bromo-3-methylphenyl)-N'-(trifluoroacetyl)urea in lab experiments is its high purity and stability. Additionally, this compound is relatively easy to handle and can be stored for extended periods without degradation. However, one of the limitations of using this compound is its high cost compared to other reagents.
Future Directions
There are several future directions for research involving N-(4-bromo-3-methylphenyl)-N'-(trifluoroacetyl)urea. One area of interest is the development of new pharmaceuticals using this compound as a starting material. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in various fields of research, including materials science and organic synthesis.
In conclusion, this compound is a unique and versatile chemical compound that has gained significant attention in scientific research. Its diverse applications in various fields of research, including pharmaceuticals and organic synthesis, make it an important reagent for many scientists. Further research is needed to fully understand the potential of this compound and its future applications.
Synthesis Methods
N-(4-bromo-3-methylphenyl)-N'-(trifluoroacetyl)urea can be synthesized using several different methods, including the reaction of 4-bromo-3-methylphenylamine with trifluoroacetic anhydride in the presence of a base such as triethylamine. The reaction produces this compound as a white crystalline solid with a yield of approximately 70%.
Scientific Research Applications
N-(4-bromo-3-methylphenyl)-N'-(trifluoroacetyl)urea has been extensively used in scientific research due to its unique properties. One of the most significant applications of this compound is in the field of organic synthesis. It can be used as a reagent in various reactions, including amidation and urea synthesis. Additionally, this compound has been used in the synthesis of various pharmaceuticals, including antifungal and antibacterial agents.
Properties
Molecular Formula |
C10H8BrF3N2O2 |
---|---|
Molecular Weight |
325.08 g/mol |
IUPAC Name |
N-[(4-bromo-3-methylphenyl)carbamoyl]-2,2,2-trifluoroacetamide |
InChI |
InChI=1S/C10H8BrF3N2O2/c1-5-4-6(2-3-7(5)11)15-9(18)16-8(17)10(12,13)14/h2-4H,1H3,(H2,15,16,17,18) |
InChI Key |
YHCOEYIKRVGAME-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)NC(=O)NC(=O)C(F)(F)F)Br |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)NC(=O)C(F)(F)F)Br |
Origin of Product |
United States |
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